2-(4-chloro-2-iodophenyl)acetonitrile
Overview
Description
2-(4-Chloro-2-iodophenyl)acetonitrile, also known as CIAP, is an organohalide compound that is widely used in synthetic organic chemistry. It is a useful reagent for the synthesis of various organic compounds. CIAP has been used in a variety of research applications, including drug discovery, biochemistry, and pharmaceuticals. In
Mechanism of Action
2-(4-chloro-2-iodophenyl)acetonitrile acts as an electrophile in organic synthesis reactions, allowing it to react with a variety of compounds. It is capable of reacting with both electron-rich and electron-deficient molecules, making it particularly useful in the synthesis of organic compounds. Additionally, 2-(4-chloro-2-iodophenyl)acetonitrile can be used in the synthesis of polymers and other materials.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-chloro-2-iodophenyl)acetonitrile are largely unknown, as it has not been extensively studied. However, it has been shown to have some antibacterial activity against certain Gram-positive bacteria. Additionally, 2-(4-chloro-2-iodophenyl)acetonitrile has been shown to have some antifungal activity against certain species of fungi.
Advantages and Limitations for Lab Experiments
2-(4-chloro-2-iodophenyl)acetonitrile has several advantages as a reagent for lab experiments. It is relatively easy to synthesize, and its reactivity makes it useful for a wide variety of synthetic reactions. Additionally, it is relatively inexpensive and is available commercially. However, 2-(4-chloro-2-iodophenyl)acetonitrile is toxic and must be handled with caution. Additionally, its reactivity can lead to the formation of unwanted byproducts, which can complicate the reaction.
Future Directions
The potential future directions for 2-(4-chloro-2-iodophenyl)acetonitrile include further research into its biochemical and physiological effects, as well as its potential use in drug discovery and synthesis. Additionally, further research into its reactivity and the development of new synthetic methods could lead to new and improved applications for 2-(4-chloro-2-iodophenyl)acetonitrile. Additionally, further research into the synthesis of 2-(4-chloro-2-iodophenyl)acetonitrile could lead to more efficient and cost-effective methods for its production. Finally, 2-(4-chloro-2-iodophenyl)acetonitrile could be used in the synthesis of polymers and other materials, which could have a wide range of applications.
Synthesis Methods
2-(4-chloro-2-iodophenyl)acetonitrile is typically synthesized from the reaction of 4-chloro-2-iodobenzonitrile with acetic anhydride in the presence of sodium acetate. This reaction is conducted in an acidic medium and yields 2-(4-chloro-2-iodophenyl)acetonitrile as the main product. The reaction is usually carried out at temperatures between 80-100°C and is typically complete within 2-3 hours.
Scientific Research Applications
2-(4-chloro-2-iodophenyl)acetonitrile is widely used in scientific research due to its ability to react with a variety of compounds. It has been used in the synthesis of pharmaceuticals, such as anti-cancer drugs, anti-inflammatory drugs, and anti-infective agents. Additionally, 2-(4-chloro-2-iodophenyl)acetonitrile has been used in the synthesis of organic catalysts, polymers, and other materials. It has also been used in the synthesis of organic compounds for use in biochemistry and medical research.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-chloro-2-iodophenyl)acetonitrile involves the reaction of 4-chloro-2-iodobenzoic acid with acetonitrile in the presence of a dehydrating agent.", "Starting Materials": [ "4-chloro-2-iodobenzoic acid", "acetonitrile", "dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide)" ], "Reaction": [ "1. Dissolve 4-chloro-2-iodobenzoic acid (1 equivalent) and acetonitrile (2 equivalents) in a dry solvent (e.g. dichloromethane).", "2. Add a dehydrating agent (1.5 equivalents) to the reaction mixture and stir at room temperature for several hours.", "3. Remove the solvent under reduced pressure to obtain a crude product.", "4. Purify the crude product by column chromatography using a suitable eluent (e.g. hexane/ethyl acetate) to obtain the desired product, 2-(4-chloro-2-iodophenyl)acetonitrile." ] } | |
CAS RN |
882689-31-8 |
Molecular Formula |
C8H5ClIN |
Molecular Weight |
277.5 |
Purity |
95 |
Origin of Product |
United States |
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